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Compound of Interest

Compound Name: 3'4'-Dimethoxyacetophenone

Cat. No.: B042557

For Researchers, Scientists, and Drug Development Professionals

Introduction

3',4'-Dimethoxyacetophenone, also known as acetoveratrone, is a chemical compound with
applications in various fields, including as an intermediate in the synthesis of pharmaceuticals
and as a component in fragrances. A thorough understanding of its solubility in different
solvents is crucial for its use in synthesis, purification, and formulation. This technical guide
provides a comprehensive overview of the available solubility data for 3',4'-
Dimethoxyacetophenone, details experimental protocols for solubility determination, and
presents a logical workflow for assessing its solubility.

It is important to note that while qualitative solubility information is available, comprehensive
quantitative data for 3',4'-Dimethoxyacetophenone across a wide range of solvents and
temperatures is not extensively documented in publicly available literature. The data presented
herein is a compilation of qualitative descriptions, an estimated quantitative value, and a
specific preparative concentration.

Physicochemical Properties of 3',4'-
Dimethoxyacetophenone

A summary of the key physicochemical properties of 3',4'-Dimethoxyacetophenone is
provided in the table below.
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Property Value Reference
Molecular Formula C10H1203

Molecular Weight 180.20 g/mol

Appearance White to slightly yellow solid

Melting Point 47-54 °C

Boiling Point 286-288 °C

CAS Number 1131-62-0

Solubility of 3',4'-Dimethoxyacetophenone

The solubility of 3',4'-Dimethoxyacetophenone is influenced by the polarity of the solvent and
the temperature. As a molecule with both polar (carbonyl and methoxy groups) and non-polar
(benzene ring) features, its solubility varies across different solvent classes.

Quantitative Solubility Data

The following table summarizes the available quantitative solubility data for 3',4'-
Dimethoxyacetophenone. It is important to note the limited availability of precise,
experimentally determined values.

Solvent Temperature (°C) Solubility Data Type

Water 25 4110 mg/L Estimated

Dimethyl Sulfoxide

Not Specified 10 mM Specification
(DMSO)

Qualitative Solubility Data

The following table provides a summary of the qualitative solubility of 3',4'-
Dimethoxyacetophenone in various common solvents.
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Solvent Solubility

Water (hot) Soluble

Water (cold) Poorly soluble/Insoluble
Methanol Soluble

Ethanol Moderately soluble
Acetone Soluble
Dichloromethane Soluble

Ether Soluble

Experimental Protocols for Solubility Determination

For researchers requiring precise solubility data for their specific applications, the following
experimental protocols provide a framework for determining the solubility of a solid compound
like 3',4'-Dimethoxyacetophenone.

Equilibrium Solubility Method (Shake-Flask Method)

This is a widely used method for determining the equilibrium solubility of a compound in a
specific solvent at a controlled temperature.

Materials:

3',4'-Dimethoxyacetophenone

Solvent of interest

Scintillation vials or other suitable sealed containers

Constant temperature shaker bath or incubator

Analytical balance

Filtration apparatus (e.g., syringe filters with appropriate membrane)
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Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

Add an excess amount of 3',4'-Dimethoxyacetophenone to a known volume of the solvent
in a sealed vial. The presence of undissolved solid is essential to ensure saturation.

Place the vial in a constant temperature shaker bath set to the desired temperature.

Agitate the mixture for a sufficient period to allow it to reach equilibrium. A common duration
is 24 to 48 hours, but the optimal time should be determined experimentally.

After reaching equilibrium, allow the undissolved solid to settle.

Carefully withdraw a sample of the supernatant using a syringe and filter it through a
membrane filter that is compatible with the solvent to remove any undissolved particles.

Quantify the concentration of 3',4'-Dimethoxyacetophenone in the filtrate using a pre-
validated analytical method.

The determined concentration represents the solubility of the compound in that solvent at the
specified temperature.

Polythermal Method (Visual Method)

This method is useful for determining the temperature dependence of solubility.

Materials:

3',4'-Dimethoxyacetophenone

Solvent of interest

Jacketed glass vessel with a stirrer

Circulating water bath with temperature control

Thermometer or temperature probe
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e Analytical balance
Procedure:

o Prepare a mixture of known composition by accurately weighing the 3',4'-
Dimethoxyacetophenone and the solvent into the jacketed glass vessel.

o While stirring, slowly heat the vessel using the circulating water bath.

o Observe the mixture closely and record the temperature at which the last solid particle
dissolves. This is the saturation temperature for that specific composition.

» Slowly cool the solution while stirring and record the temperature at which the first crystals

reappear.

e The average of the dissolution and crystallization temperatures can be taken as the
equilibrium temperature.

o Repeat this process for several different compositions to construct a solubility curve as a
function of temperature.

Logical Workflow for Solubility Assessment

The following diagram illustrates a logical workflow for assessing the solubility of a compound
like 3',4'-Dimethoxyacetophenone.
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Solubility Assessment Workflow

This workflow begins with a qualitative screening to get a general sense of the compound's
solubility in various solvents. Based on these initial findings, more rigorous quantitative
methods are employed to obtain precise solubility data. The final data is then analyzed and can
be used to inform various applications in research and development.

¢ To cite this document: BenchChem. [A Technical Guide to the Solubility of 3',4'-
Dimethoxyacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b042557#solubility-of-3-4-dimethoxyacetophenone-in-
different-solvents]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b042557?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

